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Compound of Interest

Compound Name: Potassium stannate trihydrate

Cat. No.: B077973 Get Quote

An In-depth Technical Guide to the Safe Laboratory Use of Potassium Stannate Trihydrate

This guide provides comprehensive safety information for potassium stannate trihydrate
(CAS No. 12125-03-0), tailored for researchers, scientists, and drug development

professionals. It covers hazard identification, safe handling protocols, emergency procedures,

and key physical and toxicological data to ensure its safe application in a laboratory setting.

Hazard Identification and Classification
Potassium stannate trihydrate is classified as a hazardous substance according to the

Globally Harmonized System (GHS) and OSHA 29 CFR 1910.1200.[1][2] The primary hazards

are associated with irritation to the skin, eyes, and respiratory system.[3][4]

GHS Classification:

Skin Corrosion/Irritation: Category 2[2][3][4]

Serious Eye Damage/Eye Irritation: Category 2A / 2[2][3][4]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[2]

[3][4]

The following tables summarize the hazard and precautionary statements associated with

potassium stannate trihydrate.
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Table 1: Hazard Statements (H-Statements)

Code Statement

H315 Causes skin irritation.[3][4][5]

H319 Causes serious eye irritation.[3][4][5]

| H335 | May cause respiratory irritation.[3][4][5] |

Table 2: Precautionary Statements (P-Statements)

Code Statement

P261 Avoid breathing dust.[6][7]

P264
Wash hands and any exposed skin thoroughly

after handling.[2][6]

P271
Use only outdoors or in a well-ventilated area.[2]

[6]

P280
Wear protective gloves, protective clothing, and

eye/face protection.[6][7]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[6]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[2][6]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2][6]

P312
Call a POISON CENTER or doctor if you feel

unwell.[6][7]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[6]

P405 Store locked up.[6]
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| P501 | Dispose of contents/container to an approved waste disposal plant.[2][6] |

Toxicological and Physical Data
While comprehensive toxicological data is limited, the available information indicates potential

for harm. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[2]

Experimental Protocols The quantitative data presented in Safety Data Sheets (SDS) are

typically derived from standardized testing methods, such as those established by the

Organisation for Economic Co-operation and Development (OECD). However, the specific,

detailed experimental protocols used to generate this data for potassium stannate trihydrate
are not provided in the source documents.

Table 3: Acute Toxicity Data

Route Species Test Value Reference

Intravenous Mouse LD50 178 mg/kg [8]

Oral Rat LD50 2700 mg/kg [2]

| Dermal | Rabbit/Rat | LD50 | No data available |[2] |

Table 4: Physical and Chemical Properties

Property Value

Molecular Formula K2SnO3·3H2O[2][9][10]

Molecular Weight 298.95 g/mol [3][9][10]

Appearance White to off-white crystalline powder.[2][10][11]

Density 3.197 - 3.2 g/cm³ at 20-25 °C.[11][12][13]

Solubility Soluble in water; insoluble in alcohol.[2][12]

Melting Point 140 °C (decomposes).[11]

| Odor | Odorless.[2] |
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Laboratory Handling and Storage
Proper handling and storage procedures are critical to minimize risk. This involves a

combination of engineering controls, personal protective equipment, and safe work practices.

Initial Steps

Exposure Controls

Work Practices

Emergency Response

1. Conduct Risk Assessment

2. Use Engineering Controls
(e.g., Fume Hood, Ventilation)

Identify need for

6. Emergency Preparedness

Plan for

3. Wear Personal Protective Equipment

Supplement with

4. Safe Handling Procedures
(Avoid dust, contact, ingestion)

5. Proper Storage
(Cool, dry, sealed container)

First Aid Measures
(Eye, Skin, Inhalation)

Spill Containment
(Sweep, collect, dispose)

Click to download full resolution via product page

Caption: Logical workflow for the safe laboratory handling of potassium stannate trihydrate.
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Engineering Controls:

Work should be conducted in a well-ventilated area.[1]

Use local exhaust ventilation or a fume hood to minimize exposure to dust.[6]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses with side-shields.[6][7][14] Contact

lenses should not be worn.[6]

Hand Protection: Use neoprene or nitrile rubber gloves.[6] Gloves should be inspected

before use and disposed of properly after.[9][14]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1][6]

Respiratory Protection: If ventilation is inadequate or dust formation is likely, a NIOSH-

certified N95 dust mask or equivalent respirator is recommended.[2][5]

Handling and Hygiene:

Avoid all personal contact, including inhalation of dust.[1]

Avoid dust formation during handling.[6]

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[6]

Contaminated clothing should be removed and washed before reuse.[2][6]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[1][9]

Keep containers tightly closed when not in use.[6][14]

Store locked up and away from incompatible materials such as strong acids and oxidizing

agents.[2][6][9] The material can decompose slowly in moist air.[6]
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Emergency and First-Aid Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

First-Aid Measures:

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if you feel unwell.[2][6]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[6] Remove

contaminated clothing. If skin irritation occurs, seek medical advice.[2][6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[1][6] Remove contact lenses if present and easy to do.[6] Seek immediate

medical attention.[1][6]

Ingestion: Do NOT induce vomiting.[1] Never give anything by mouth to an unconscious

person.[6][9] Rinse the mouth with water and seek immediate medical attention.[1][9]

Fire-Fighting Measures:

Potassium stannate trihydrate is not combustible.[1]

Use an extinguishing agent suitable for the surrounding fire, such as water spray, dry

chemical, carbon dioxide, or alcohol-resistant foam.[9]

Firefighters should wear self-contained breathing apparatus (SCBA) if necessary.[9]

Accidental Release Measures:

Evacuate unnecessary personnel from the area.[6]

Wear appropriate PPE as described in Section 3.[1]

Avoid generating dust. Sweep or shovel the spilled solid material into a suitable container for

disposal.[6]
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Prevent the material from entering drains or public waters.[1][6] After material pickup is

complete, wash the spill site.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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